Cas no 898648-24-3 (5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 898648-24-3
• MF: C₁₄H₁₁ClN₄OS₂
• MW: 350.846338510513
• CID: 5424010
• PubChem ID: 6462957
• Update Time: 2025-10-30

5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024481957
• 5-chloro-N-(4-methylbenzo[d]thiazol-2-yl)-2-(methylthio)pyrimidine-4-carboxamide
• 898648-24-3
• 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-methylsulfanylpyrimidine-4-carboxamide
• F3290-0112
• 5-Chloro-N-(4-methyl-2-benzothiazolyl)-2-(methylthio)-4-pyrimidinecarboxamide
• 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

• Inchi： 1S/C14H11ClN4OS2/c1-7-4-3-5-9-10(7)17-14(22-9)19-12(20)11-8(15)6-16-13(18-11)21-2/h3-6H,1-2H3,(H,17,19,20)
• InChI Key： VCBKALOYZAAEBY-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=NC3=C(C)C=CC=C3S2)=O)=N1

Computed Properties

• Exact Mass: 350.0062810g/mol
• Monoisotopic Mass: 350.0062810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

Comprehensive Overview of 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898648-24-3)

5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide, with the CAS number 898648-24-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities. The presence of a benzothiazole moiety and a methylsulfanyl group in its structure enhances its potential applications in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide has surged due to their role in designing novel kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications can lead to significant changes in efficacy. The compound's CAS No. 898648-24-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and solubility properties make it suitable for various in vitro and in vivo studies. The compound's bioavailability and metabolic stability are also key areas of investigation, especially in the context of drug delivery systems.

One of the trending topics related to this compound is its potential application in cancer therapy. Studies suggest that pyrimidine-based compounds can act as tyrosine kinase inhibitors, targeting specific pathways involved in tumor growth. The benzothiazole fragment in 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide may contribute to its selective binding to cancer cells, minimizing side effects. This aligns with the growing interest in precision medicine and personalized therapeutics.

Another area of interest is the compound's role in agrochemical formulations. The methylsulfanyl group is known to enhance the pesticidal activity of certain molecules, making it a candidate for developing eco-friendly pesticides. With the increasing focus on sustainable agriculture, researchers are exploring how CAS No. 898648-24-3 can contribute to reducing environmental impact while maintaining high efficacy.

From a computational chemistry perspective, 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide is often studied using molecular docking and QSAR modeling. These techniques help predict its interactions with biological targets and optimize its pharmacokinetic properties. The compound's electronic structure and hydrogen bonding capabilities are also critical for understanding its mechanism of action.

In summary, 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 898648-24-3) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and biological activities make it a subject of ongoing research, particularly in the fields of drug discovery and sustainable chemistry. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.